

A Comparative Guide to Assessing the Metabolic Stability of Trifluoroethyl-Containing Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-amino-N-(2,2,2-trifluoroethyl)benzamide

CAS No.: 934524-28-4

Cat. No.: B1516979

[Get Quote](#)

Introduction: The Strategic Role of the Trifluoroethyl Group in Drug Design

In the intricate process of drug discovery, optimizing a compound's metabolic stability is a paramount challenge. A molecule that is too rapidly metabolized will have a short half-life and poor bioavailability, rendering it therapeutically ineffective. Conversely, a molecule that is too stable may accumulate to toxic levels. Medicinal chemists employ various strategies to fine-tune these properties, and one of the most powerful tools in their arsenal is the incorporation of fluorine.^{[1][2]}

The trifluoroethyl group (-CH₂CF₃) and related trifluoromethyl (-CF₃) moieties are particularly favored. The exceptional strength of the carbon-fluorine bond (C-F) often shields adjacent sites from metabolic attack, a phenomenon known as "metabolic blocking".^{[3][4][5]} This substitution can dramatically increase a drug's half-life and overall exposure.^[6] However, the influence of this group is not absolute. Metabolism can still occur at other sites on the molecule, or even on

the carbon adjacent to the CF₃ group. Therefore, a rigorous and systematic assessment of metabolic stability is not merely a routine check but a critical, data-driven step in the development of any trifluoroethyl-containing drug candidate.

This guide provides an in-depth comparison of the primary experimental models used to assess the metabolic stability of these compounds. We will explore the underlying biochemical pathways, compare the utility of different in vitro systems, provide detailed experimental protocols, and explain how the data generated informs crucial decisions in the drug development pipeline.

Metabolic Fates of Trifluoroethyl Compounds: A Mechanistic Overview

While the trifluoromethyl group itself is highly resistant to metabolism, the overall molecule is still subject to biotransformation, primarily through Phase I and Phase II enzymatic reactions occurring in the liver.^[7]


Phase I Metabolism: The Role of Cytochrome P450 (CYP) Enzymes

Phase I reactions, predominantly catalyzed by the Cytochrome P450 (CYP) superfamily of heme-containing enzymes, introduce or expose functional groups like hydroxyls (-OH).^{[8][9]} For trifluoroethyl-containing compounds, the most common Phase I pathway is oxidation of the carbon atom alpha to the trifluoromethyl group. This can lead to the formation of an unstable hemiacetal that may subsequently decompose. Although direct cleavage of the C-F bond is energetically unfavorable, complex metabolic pathways can sometimes lead to defluorination.^[10]

A critical consideration in Phase I metabolism is the potential for bioactivation.^[11] This occurs when metabolism converts a stable parent drug into a chemically reactive metabolite.^[12] These reactive species can covalently bind to cellular macromolecules like proteins, which is a mechanism implicated in idiosyncratic adverse drug reactions.^[12] For example, metabolic oxidation of certain aromatic or heteroaromatic rings can form reactive quinones or epoxides.^[12] Therefore, assessing stability is not just about the rate of metabolism, but also the nature of the metabolites formed.^[13]

Phase II Metabolism: The Role of UDP-Glucuronosyltransferases (UGTs)

Phase II reactions are conjugation pathways where an endogenous molecule is attached to the drug or its Phase I metabolite, greatly increasing its water solubility and facilitating its excretion. The most common Phase II reaction is glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs).^{[14][15][16]} UGTs transfer glucuronic acid from the cofactor UDP-glucuronic acid (UDPGA) to a nucleophilic functional group (e.g., hydroxyl, amine) on the substrate.^{[14][17]} For trifluoroethyl-containing compounds, a hydroxyl group introduced during Phase I metabolism is a prime site for subsequent glucuronidation.



[Click to download full resolution via product page](#)

Caption: General metabolic pathways for trifluoroethyl-containing compounds.

A Comparative Guide to In Vitro Stability Assays

The core of early-stage drug metabolism and pharmacokinetics (DMPK) relies on in vitro assays that predict a compound's in vivo fate.^{[7][18][19]} The two most widely used systems are liver microsomes and primary hepatocytes. The choice between them is a trade-off between physiological relevance, throughput, and cost.

Feature	Liver Microsomes	Cryopreserved Hepatocytes	Rationale & Causality
Test System	Subcellular fraction (endoplasmic reticulum)	Intact, whole liver cells	Hepatocytes provide a complete cellular environment, including the cytosol and cell membrane, which is more representative of the in vivo liver. [20] [21]
Enzymes Present	Primarily Phase I (CYP450s)	Comprehensive: Phase I and Phase II (UGTs, SULTs, etc.)	Microsomes are enriched in CYPs but lack most cytosolic Phase II enzymes. Hepatocytes contain the full complement of metabolic enzymes. [20] [21]
Cofactors	Must be added externally (e.g., NADPH)	Endogenously present and regenerated	The requirement for external cofactors in microsomal assays can sometimes be rate-limiting. Hepatocytes maintain their own cofactor pools. [20]
Cellular Transport	Not applicable	Accounts for membrane permeability	A compound must first cross the cell membrane to be metabolized. Hepatocyte assays inherently include this transport step, providing a more accurate picture for

compounds with poor permeability.[\[20\]](#)

Physiological
Relevance

Moderate

High

Hepatocytes are considered the "gold standard" in vitro model because they most closely mimic the complex metabolic machinery of the liver.
[\[20\]](#)[\[21\]](#)

Throughput

High

Moderate to High

Microsomal assays are generally simpler and faster to set up, making them well-suited for screening large numbers of compounds.[\[22\]](#)

Cost

Lower

Higher

The isolation, cryopreservation, and quality control of primary hepatocytes make them a more expensive reagent.

Primary Output


Phase I metabolic stability, CLint

Overall metabolic stability (Phase I & II), CLint

Microsomal data is excellent for assessing CYP-mediated liability, while hepatocyte data gives a more holistic view of hepatic clearance.[\[23\]](#)

Experimental Workflow: Microsomes vs. Hepatocytes

The following diagram illustrates the key steps and decision points in performing these two fundamental assays.



[Click to download full resolution via product page](#)

Caption: Comparative experimental workflows for metabolic stability assays.

Experimental Protocols: A Self-Validating System

Trustworthiness in experimental data comes from robust protocols with built-in controls. Here are detailed, representative methodologies for both assays.

Protocol 1: In Vitro Liver Microsomal Stability Assay

This protocol is designed to determine the rate of disappearance of a test compound due to Phase I metabolism.[\[24\]](#)[\[25\]](#)

- Objective: To measure the intrinsic clearance (CL_{int}) of a trifluoroethyl-containing compound in a high-throughput format using pooled human liver microsomes.
- Self-Validation: The protocol includes two types of controls. A "minus cofactor" control ensures that compound disappearance is enzymatic and NADPH-dependent, ruling out simple chemical instability.[\[25\]](#) A positive control compound (e.g., Verapamil) with a known, moderate clearance rate validates the activity of the microsomal batch and the overall assay performance.
- Methodology:
 - Reagent Preparation:
 - Prepare a 1 M stock of the test compound in DMSO. Serially dilute to create a 100 µM working stock.
 - Thaw pooled human liver microsomes (e.g., from BioIVT) on ice. Dilute to a working concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).
 - Prepare an NADPH regenerating system solution containing 3.3 mM MgCl₂, 1.3 mM NADP⁺, 3.3 mM glucose-6-phosphate, and 0.4 U/mL glucose-6-phosphate dehydrogenase in phosphate buffer.[\[24\]](#)
 - Incubation Setup (96-well plate):

- To appropriate wells, add the microsomal solution.
- Add the test compound working solution to achieve a final concentration of 1 μ M. The final DMSO concentration should be $\leq 0.25\%$ to avoid enzyme inhibition.
- For the "minus cofactor" control wells, add buffer instead of the NADPH regenerating system.
- Pre-incubate the plate at 37°C for 10 minutes with shaking.
- Reaction Initiation and Sampling:
 - Initiate the metabolic reaction by adding the NADPH regenerating system to all wells (except the "minus cofactor" control). This is T=0.
 - At specified time points (e.g., 0, 5, 15, 30, 45 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide).[25] The acetonitrile serves to precipitate the microsomal proteins and halt all enzymatic activity.
- Sample Processing and Analysis:
 - Seal the plate and centrifuge at ~4000 rpm for 10 minutes to pellet the precipitated protein.
 - Transfer the supernatant to a new 96-well plate for analysis.
 - Analyze the samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the peak area of the remaining parent compound relative to the internal standard.[22]
- Data Analysis:
 - Plot the natural log of the percentage of compound remaining versus time.
 - The slope of the linear regression line equals the elimination rate constant (-k).
 - Calculate the half-life ($t_{1/2}$) as: $0.693 / k$.

- Calculate the intrinsic clearance (CL_{int}) as: $(0.693 / t_{1/2}) / (\text{mg/mL microsomal protein})$.
[22]

Protocol 2: In Vitro Hepatocyte Stability Assay

This protocol provides a more physiologically complete assessment, capturing both Phase I and Phase II metabolism.[20][26]

- Objective: To measure the overall hepatic intrinsic clearance (CL_{int}) of a trifluoroethyl-containing compound using cryopreserved human hepatocytes.
- Self-Validation: This assay uses positive control compounds for both Phase I (e.g., Verapamil) and Phase II (e.g., 7-Hydroxycoumarin) metabolism to ensure the health and enzymatic competency of the cells.[20] A vehicle control confirms the absence of non-specific compound loss. The viability of the hepatocytes is confirmed post-thaw (typically via Trypan Blue exclusion) and must meet a minimum threshold (e.g., >80%).
- Methodology:
 - Cell Preparation:
 - Rapidly thaw a vial of cryopreserved pooled human hepatocytes in a 37°C water bath.
 - Transfer the cells to pre-warmed incubation medium (e.g., Williams' Medium E supplemented with serum). Perform a cell count and viability assessment.
 - Centrifuge the cells to remove cryoprotectant and resuspend in fresh medium to a final density of $0.5\text{--}1.0 \times 10^6$ viable cells/mL.[26][27]
 - Incubation:
 - In a 96-well plate, add the hepatocyte suspension.
 - Add the test compound working solution to a final concentration of 1 µM.
 - Place the plate in a humidified incubator at 37°C with 5% CO₂ on an orbital shaker. This is T=0.

- Sampling and Termination:
 - At specified time points (e.g., 0, 15, 30, 60, 120 minutes), transfer an aliquot of the cell suspension into a separate 96-well plate containing 2-3 volumes of ice-cold acetonitrile with an internal standard.[\[20\]](#)[\[21\]](#)
- Sample Processing and Analysis:
 - Seal the termination plate and vortex thoroughly to ensure cell lysis and protein precipitation.
 - Centrifuge at ~4000 rpm for 10 minutes.
 - Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.[\[20\]](#)
- Data Analysis:
 - The calculation of the elimination rate constant (k) and half-life ($t_{1/2}$) is identical to the microsomal assay.
 - Calculate intrinsic clearance (CL_{int}) as: $(0.693 / t_{1/2}) / (\text{cell density in millions of cells/mL})$. The units are typically $\mu\text{L}/\text{min}/10^6 \text{ cells}$.[\[26\]](#) This value can then be scaled to predict in vivo hepatic clearance.[\[27\]](#)

From In Vitro Data to In Vivo Predictions

The ultimate goal of these in vitro experiments is to forecast a compound's behavior in a living system. The CL_{int} value derived from hepatocyte assays is particularly powerful, as it can be used in various models (e.g., the well-stirred model) to predict human hepatic blood clearance, bioavailability, and half-life.[\[19\]](#) These predictions are crucial for selecting promising candidates for progression into preclinical animal studies and for estimating the first-in-human dose. While in vitro assays are predictive, in vivo pharmacokinetic studies in animals remain essential for definitive characterization of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[\[28\]](#)

Conclusion

The strategic incorporation of a trifluoroethyl group is a proven method for enhancing the metabolic stability of drug candidates. However, this benefit must be empirically verified and quantified. A tiered, comparative approach to stability assessment provides the necessary data for informed decision-making.

- Liver microsome assays offer a rapid, cost-effective method for screening compounds for Phase I liabilities and are ideal for early-stage lead optimization.
- Hepatocyte assays provide a more physiologically relevant and comprehensive picture of hepatic clearance, accounting for both Phase I and Phase II metabolism as well as cellular uptake. They are the preferred in vitro model for generating quantitative data to predict human pharmacokinetics.

By understanding the distinct advantages and limitations of each system and employing robust, self-validating protocols, researchers can accurately characterize the metabolic profile of novel trifluoroethyl-containing compounds, mitigating downstream risks and increasing the probability of developing a successful therapeutic.

References

- Schneider, E., et al. (2006). Magnetic resonance spectroscopy for measuring the biodistribution and in situ in vivo pharmacokinetics of fluorinated compounds: validation using an investigation of liver and heart disposition of tecastemizole. *Journal of Clinical Pharmacy and Therapeutics*. Available at: [\[Link\]](#)
- Dekant, W., Lash, L. H., & Anders, M. W. (1988). Bioactivation mechanism of the cytotoxic and nephrotoxic S-conjugate S-(2-chloro-1,1,2-trifluoroethyl)-L-cysteine. *Proceedings of the National Academy of Sciences*. Available at: [\[Link\]](#)
- protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes. protocols.io. Available at: [\[Link\]](#)
- Domainex. (n.d.). Hepatocyte Stability Assay. Domainex. Available at: [\[Link\]](#)
- Creative Bioarray. (n.d.). Hepatocyte Stability Assay. Creative Bioarray. Available at: [\[Link\]](#)

- ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Available at: [\[Link\]](#)
- Ackley, D. C., Rockich, K. T., & Timothy, R. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Protocols. Available at: [\[Link\]](#)
- Cyprotex. (n.d.). Hepatocyte Stability. Evotec. Available at: [\[Link\]](#)
- protocols.io. (2025). Metabolic stability assay in human, rat, dog or mouse hepatocytes. protocols.io. Available at: [\[Link\]](#)
- PubMed Central. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- Cyprotex. (n.d.). Microsomal Stability. Evotec. Available at: [\[Link\]](#)
- Creative Bioarray. (n.d.). Microsomal Stability Assay. Creative Bioarray. Available at: [\[Link\]](#)
- Macmillan Group. (2009). Biological Applications of Organofluorine Compounds. Columbia University. Available at: [\[Link\]](#)
- PubMed Central. (2021). Metabolism and Toxicity of Fluorine Compounds. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- ACS Publications. (n.d.). Journal of Medicinal Chemistry Ahead of Print. American Chemical Society. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). General Aspects of Organofluorine Compounds. ResearchGate. Available at: [\[Link\]](#)
- Bentham Science. (2021). Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics. Bentham Science. Available at: [\[Link\]](#)
- Semantic Scholar. (n.d.). In vivo tissue pharmacokinetics by fluorine magnetic resonance spectroscopy: A study of liver and muscle disposition of fleroxacin in humans. Semantic Scholar. Available at: [\[Link\]](#)

- PubMed Central. (n.d.). A metabolically stable 5-oxo-ETE derivative. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- ACS Publications. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology. Available at: [\[Link\]](#)
- ChemRxiv. (2025). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. Cambridge Open Engage. Available at: [\[Link\]](#)
- PubMed Central. (n.d.). Methods to Increase the Metabolic Stability of ¹⁸F-Radiotracers. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- Beilstein Journal of Organic Chemistry. (2019). Fluorine-containing substituents: metabolism of the α,α -difluoroethyl thioether motif. Beilstein Institute. Available at: [\[Link\]](#)
- ChemRxiv. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. Cambridge Open Engage. Available at: [\[Link\]](#)
- Charles River Laboratories. (n.d.). Metabolite Profiling & Structural Elucidation. Charles River Laboratories. Available at: [\[Link\]](#)
- ResearchGate. (2024). Hydroxytrifluoroethylation and Trifluoroacetylation Reactions via SET Processes. ResearchGate. Available at: [\[Link\]](#)
- BioIVT. (n.d.). Metabolic Stability Assay Services. BioIVT. Available at: [\[Link\]](#)
- PubMed. (n.d.). Analytical strategies for identifying drug metabolites. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- International Journal of Biochemistry & Cell Biology. (2013). The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification. ScienceDirect. Available at: [\[Link\]](#)
- PubMed. (n.d.). UDP-glucuronosyltransferases. National Center for Biotechnology Information. Available at: [\[Link\]](#)

- Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. Available at: [\[Link\]](#)
- Semantic Scholar. (n.d.). Table 3 from UDP-glucuronosyltransferases : Their role in drug metabolism and etoxification. Semantic Scholar. Available at: [\[Link\]](#)
- PubMed. (n.d.). Cytochrome P450-dependent metabolism of trichloroethylene: interindividual differences in humans. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- JGI. (n.d.). Metabolomics Instrumentation. Joint Genome Institute. Available at: [\[Link\]](#)
- SEKISUI XenoTech. (n.d.). Role of UDP-Glucuronosyltransferases in Drug Metabolism and Drug-Drug Interactions. SEKISUI XenoTech. Available at: [\[Link\]](#)
- ACS Publications. (2014). Role of Protein–Protein Interactions in Cytochrome P450-Mediated Drug Metabolism and Toxicity. Chemical Research in Toxicology. Available at: [\[Link\]](#)
- PubMed Central. (2021). Cytochrome P450 Enzymes and Drug Metabolism in Humans. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- PubMed Central. (n.d.). Metabolism and Bioactivation of Fluorochloridone, a Novel Selective Herbicide, in Vivo and in Vitro. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- StatPearls. (n.d.). Biochemistry, Cytochrome P450. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- UCL Discovery. (2016). A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. UCL Discovery. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). 3 Examples of drugs susceptible to bioactivation, which have been withdrawn due to ADRs. ResearchGate. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Glucuronosyltransferase. Wikipedia. Available at: [\[Link\]](#)

- Charles River. (n.d.). Evaluation of Strategies for the Assessment of Drug-Drug Interactions involving Cytochrome P450 Enzymes. Charles River. Available at: [\[Link\]](#)
- PubMed Central. (n.d.). Modeling the Bioactivation and Subsequent Reactivity of Drugs. National Center for Biotechnology Information. Available at: [\[Link\]](#)
- PubMed Central. (2013). A Rough Guide to Metabolite Identification Using High Resolution Liquid Chromatography Mass Spectrometry in Metabolomic Profiling in Metazoans. National Center for Biotechnology Information. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. benthamscience.com [benthamscience.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. macmillan.princeton.edu [macmillan.princeton.edu]
- 4. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 5. C20-trifluoro-5-oxo-ETE: A metabolically stable 5-oxo-ETE derivative - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
- 8. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 10. Methods to Increase the Metabolic Stability of 18F-Radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Modeling the Bioactivation and Subsequent Reactivity of Drugs - PMC [pmc.ncbi.nlm.nih.gov]

- 13. Bioactivation mechanism of the cytotoxic and nephrotoxic S-conjugate S-(2-chloro-1,1,2-trifluoroethyl)-L-cysteine - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 14. The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. UDP-glucuronosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Glucuronosyltransferase - Wikipedia [en.wikipedia.org]
- 17. xenotech.com [xenotech.com]
- 18. bioivt.com [bioivt.com]
- 19. nuvisan.com [nuvisan.com]
- 20. Hepatocyte Stability Assay | Domainex [domainex.co.uk]
- 21. creative-bioarray.com [creative-bioarray.com]
- 22. creative-bioarray.com [creative-bioarray.com]
- 23. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
- 24. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
- 25. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
- 26. protocols.io [protocols.io]
- 27. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
- 28. Magnetic resonance spectroscopy for measuring the biodistribution and in situ in vivo pharmacokinetics of fluorinated compounds: validation using an investigation of liver and heart disposition of tecastemizole - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Comparative Guide to Assessing the Metabolic Stability of Trifluoroethyl-Containing Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1516979/docs#a-comparative-guide-to-assessing-the-metabolic-stability-of-trifluoroethyl-containing-compounds>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)